Cas no 88768-11-0 (5-Phenyl-2-Keto-Valeric Acid)

5-Phenyl-2-Keto-Valeric Acid structure
5-Phenyl-2-Keto-Valeric Acid structure
Product Name:5-Phenyl-2-Keto-Valeric Acid
CAS No:88768-11-0
MF:C11H12O3
MW:192.211183547974
CID:621806
PubChem ID:13294447
Update Time:2024-03-01

5-Phenyl-2-Keto-Valeric Acid Chemical and Physical Properties

Names and Identifiers

    • Benzenepentanoic acid, a-oxo-
    • 5-Phenyl-2-Keto-Valeric Acid
    • 2-oxo-5-phenylpentanoic acid
    • Benzenepentanoic acid, alpha-oxo-
    • 2-oxo-5-phenylvaleric acid
    • alpha-Oxobenzenepentanoic acid
    • 2-keto-5-phenyl-valeric acid
    • DB08050
    • Q27097284
    • KPV
    • Inchi: 1S/C11H12O3/c12-10(11(13)14)8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,13,14)
    • InChI Key: MJXXAPORLGKVLB-UHFFFAOYSA-N
    • SMILES: O=C(C(=O)O)CCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 192.078644241g/mol
  • Monoisotopic Mass: 192.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54.4
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